Methyl 3-phenylpropionate
Methyl 3-phenylpropionate
Methyl 3-phenylpropanoate is a methyl ester resulting from the formal condensation of the carboxy group of 3-phenylpropionic acid with methanol. It has a role as a volatile oil component, a flavouring agent and a human metabolite. It is a methyl ester and a member of benzenes. It is functionally related to a 3-phenylpropionic acid.
Methyl 3-phenylpropionate is a natural product found in Achillea abrotanoides, Piper lolot, and other organisms with data available.
Methyl 3-phenylpropionate is a natural product found in Achillea abrotanoides, Piper lolot, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
103-25-3
VCID:
VC21162793
InChI:
InChI=1S/C10H12O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
SMILES:
COC(=O)CCC1=CC=CC=C1
Molecular Formula:
C10H12O2
Molecular Weight:
164.20 g/mol
Methyl 3-phenylpropionate
CAS No.: 103-25-3
Cat. No.: VC21162793
Molecular Formula: C10H12O2
Molecular Weight: 164.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl 3-phenylpropanoate is a methyl ester resulting from the formal condensation of the carboxy group of 3-phenylpropionic acid with methanol. It has a role as a volatile oil component, a flavouring agent and a human metabolite. It is a methyl ester and a member of benzenes. It is functionally related to a 3-phenylpropionic acid. Methyl 3-phenylpropionate is a natural product found in Achillea abrotanoides, Piper lolot, and other organisms with data available. |
|---|---|
| CAS No. | 103-25-3 |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.20 g/mol |
| IUPAC Name | methyl 3-phenylpropanoate |
| Standard InChI | InChI=1S/C10H12O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3 |
| Standard InChI Key | RPUSRLKKXPQSGP-UHFFFAOYSA-N |
| SMILES | COC(=O)CCC1=CC=CC=C1 |
| Canonical SMILES | COC(=O)CCC1=CC=CC=C1 |
| Boiling Point | 91.00 to 92.00 °C. @ 4.00 mm Hg |
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